Cas no 155023-62-4 (Gymnemic acid xiv)

• Product Name: Gymnemic acid xiv
• CAS No: 155023-62-4
• MF: C₄₁H₆₄O₁₃
• MW: 764.939074516296
• CID: 170043
• PubChem ID: 14258866
• Update Time: 2024-03-01

Gymnemic acid xiv Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranosiduronic acid, (3b,4a,16b,21b,22a)-16,21,22,23-tetrahydroxy-28-[[(2E)-2-methyl-1-oxo-2-butenyl]oxy]olean-12-en-3-yl(9CI)
• b-D-Glucopyranosiduronic acid, [3b,4a,16b,21b,22a,28(E)]-16,21,22,23-tetrahydroxy-28-[(2-methyl-1-oxo-2-butenyl)oxy]olean-12-en-3-yl
• Gymnemic acid XIV
• Oleanane, b-D-glucopyranosiduronic acidderiv.
• 7I0K42923T
• Gymnemic acid xiv (constituent of gymnema) [DSC]
• Q27268326
• Gymnemic acid xiv (constituent of gymnema)
• 155023-62-4
• beta-D-Glucopyranosiduronic acid, (3beta,4alpha,16beta,21beta,22alpha)-16,21,22,23-tetrahydroxy-28-(((2E)-2-methyl-1-oxo-2-buten-1-yl)oxy)olean-12-en-3-yl
• UNII-7I0K42923T
• .BETA.-D-GLUCOPYRANOSIDURONIC ACID, (3.BETA.,4.ALPHA.,16.BETA.,21.BETA.,22.ALPHA.)-16,21,22,23-TETRAHYDROXY-28-(((2E)-2-METHYL-1-OXO-2-BUTEN-1-YL)OXY)OLEAN-12-EN-3-YL
• Gymnemic acid xiv

• Inchi： 1S/C41H64O13/c1-9-20(2)34(51)52-19-41-22(16-36(3,4)31(47)32(41)48)21-10-11-24-37(5)14-13-26(53-35-29(46)27(44)28(45)30(54-35)33(49)50)38(6,18-42)23(37)12-15-39(24,7)40(21,8)17-25(41)43/h9-10,22-32,35,42-48H,11-19H2,1-8H3,(H,49,50)/b20-9+/t22-,23+,24+,25-,26-,27-,28-,29+,30-,31-,32-,35+,37-,38-,39+,40+,41-/m0/s1
• InChI Key： OMWZCLUNZCIVBN-LHNBZPRDSA-N
• SMILES： O[C@H]1C[C@]2(C)C(=CC[C@@H]3[C@@]4(C)CC[C@@H]([C@@](C)(CO)[C@@H]4CC[C@]32C)O[C@H]2[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O2)O)O)O)[C@@H]2CC(C)(C)[C@H]([C@@H]([C@@]21COC(/C(=C/C)/C)=O)O)O

Computed Properties

• Exact Mass: 764.43469209g/mol
• Monoisotopic Mass: 764.43469209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 54
• Rotatable Bond Count: 8
• Complexity: 1540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 17
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 224
• XLogP3: 3.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene saponins